Cas no 754219-01-7 (Ethyl 5-iodo-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-iodo-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 754219-01-7
• MF: C₇H₉IN₂O₂
• MW: 280.0630
• MDL: MFCD21362331
• CID: 2093456
• PubChem ID: 57681171
• Update Time: 2024-10-27

Ethyl 5-iodo-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-iodo-1-methyl-1H-pyrazole-4-carboxylate
• AMOT0453
• AM86048
• AK167562
• SCHEMBL4016524
• 754219-01-7
• N10700
• MFCD21362331
• ethyl 5-iodo-1-methylpyrazole-4-carboxylate
• CS-0095485
• SY122002
• ethyl5-iodo-1-methyl-1H-pyrazole-4-carboxylate
• DB-142458
• DS-9534
• AKOS025287345
• EN300-221519

• MDL： MFCD21362331
• Inchi： 1S/C7H9IN2O2/c1-3-12-7(11)5-4-9-10(2)6(5)8/h4H,3H2,1-2H3
• InChI Key： IGTMQHLEJKSRLJ-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC([H])([H])C([H])([H])[H])C([H])=NN1C([H])([H])[H]

Computed Properties

• Exact Mass: 279.97088g/mol
• Monoisotopic Mass: 279.97088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 1.1

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 307°C at 760 mmHg
• Flash Point: 139.4±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 5-iodo-1-methyl-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C